Cas no 2248318-07-0 (8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane])

• Product Name: 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane]
• CAS No: 2248318-07-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6503104
• PubChem ID: 137938667
• Update Time: 2025-06-11

8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2,3-dihydrospiro[1-benzopyran-4,2'-oxirane]
• 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane]
• EN300-6506575
• 2248318-07-0

• Inchi： 1S/C11H12O2/c1-8-3-2-4-9-10(8)12-6-5-11(9)7-13-11/h2-4H,5-7H2,1H3
• InChI Key： HTWTVUGSFVJKFK-UHFFFAOYSA-N
• SMILES： O1CC21C1C=CC=C(C)C=1OCC2

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane]

Professional Introduction to Compound with CAS No. 2248318-07-0 and Product Name: 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane]

The compound with the CAS number 2248318-07-0 and the product name 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic oxirane derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The spirocyclic core, consisting of a dihydrochromene ring system linked to an oxirane moiety, provides a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, spirocyclic compounds have been extensively studied for their potential in drug discovery due to their rigid structure and ability to mimic natural product scaffolds. The 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] derivative is no exception. Its molecular structure incorporates a methyl group at the 8-position of the dihydrochromene ring, which can influence its electronic properties and interactions with biological targets. This compound has been investigated for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments.

One of the most compelling aspects of this compound is its oxirane functionality. Oxiranes, also known as epoxides, are highly reactive three-membered cyclic ethers that can participate in various chemical transformations. In pharmaceutical chemistry, oxiranes are often used as key intermediates in the synthesis of more complex molecules due to their ability to undergo ring-opening reactions with nucleophiles. The presence of an oxirane group in 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] suggests that it may exhibit significant reactivity and could be further functionalized to develop novel drug candidates.

Recent studies have highlighted the importance of spirocyclic oxiranes in medicinal chemistry. These compounds have been shown to possess unique pharmacological properties that make them attractive for therapeutic development. For instance, some spirocyclic oxiranes have demonstrated inhibitory activity against certain enzymes and receptors involved in disease pathways. The 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] derivative has been tested in vitro for its ability to interact with biological targets relevant to inflammation and cancer. Preliminary results indicate that it may exhibit potent inhibitory effects on key enzymes such as COX-2 and NF-κB, which are central to inflammatory responses.

The synthesis of 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] involves a multi-step process that requires careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between a dihydrochromene precursor and an epoxide source. The introduction of the methyl group at the 8-position can be achieved through various alkylation strategies. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance the efficiency of these transformations.

In addition to its synthetic significance, 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] has been explored for its potential in material science applications. Spirocyclic compounds are known for their optical properties, including fluorescence and phosphorescence. The oxirane group can further modulate these properties by influencing the electronic structure of the molecule. Researchers have investigated the use of such compounds in organic light-emitting diodes (OLEDs) and other optoelectronic devices due to their ability to emit light with specific wavelengths.

The pharmacokinetic properties of 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. These findings are encouraging for further development as they indicate that the compound may reach therapeutic levels in vivo without rapid degradation.

Future research on 8-Methylspiro[2,3-dihydrochromene-4,2'-oxirane] will likely focus on expanding its chemical space through structural modifications and exploring new biological targets. The versatility of the spirocyclic core allows for numerous derivatizations that could enhance its potency or selectivity against specific disease markers. Additionally, computational modeling techniques will be employed to predict how different structural variations may affect biological activity.

The integration of computational methods into drug discovery has revolutionized the field by enabling researchers to rapidly screen large libraries of compounds for potential hits. Virtual screening algorithms can identify promising candidates based on their predicted interactions with biological targets. This approach has been particularly useful for spirocyclic oxiranes due to their complex three-dimensional structures.

In conclusion,8-Methylspiro[2,3-dihydrochromene-4, ₃-dihydrochromene-_4,^'-_Oxirane> represents a valuable scaffold with significant potential in pharmaceutical development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues，this compound is expected to contribute valuable insights into drug design and discovery，offering new hope for treating various diseases.